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Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393 Get Quote

Ensuring the safe and compliant disposal of 2-Methylanthracene is critical for environmental

protection and laboratory safety. As a polycyclic aromatic hydrocarbon (PAH), 2-
Methylanthracene is classified as hazardous, primarily due to its toxicity to aquatic life.[1][2][3]

This guide provides a step-by-step procedure for its proper disposal, adhering to regulatory

frameworks such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[4][5][6]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Methylanthracene with

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles or face shields, and a lab coat.[2][7] All handling of 2-Methylanthracene and its

associated waste should occur in a well-ventilated area, ideally within a certified chemical fume

hood, to prevent inhalation of dust or vapors.[1][7]

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Waste Determination: The first step in proper waste management is to determine if the waste

is hazardous.[8][9] Any material, including contaminated labware, gloves, and absorbent

materials, that has come into contact with 2-Methylanthracene should be considered

hazardous waste.[10]
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Segregation: Do not mix 2-Methylanthracene waste with other waste streams.[11] It should

be collected in separate, dedicated waste containers to prevent unforeseen chemical

reactions.

2. Waste Collection:

Solid Waste: Collect solid 2-Methylanthracene, contaminated materials (e.g., weighing

paper, gloves, absorbent pads), and residues in a clearly labeled, sealable, and chemically

compatible container.[11]

Liquid Waste: If 2-Methylanthracene is in a solution, collect it in a separate, sealed

container specifically designated for flammable liquid waste.[11] Ensure the container is

compatible with the solvent used.

3. Container Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste."[11]

The label should also include the full chemical name ("2-Methylanthracene"), the

concentration (if in solution), and the date of accumulation.

4. Waste Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.[11]

Ensure containers are tightly sealed to prevent leaks or spills.[9]

Store incompatible waste types separately to avoid accidental reactions.[11]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Provide the EHS office with a complete inventory of the waste, including the chemical name,

quantity, and container type.
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Only licensed hazardous waste transporters and disposal facilities should handle the final

disposal, which typically involves high-temperature incineration.[12]

Quantitative Data for Disposal Considerations
The following table provides a summary of key identifiers and classifications for 2-
Methylanthracene, which are essential for proper waste documentation and disposal.

Parameter Value Reference

CAS Number 613-12-7 [1][2]

Molecular Formula C15H12 [3]

Molecular Weight 192.26 g/mol [2][3]

Hazard Class Aquatic Acute 1 [1][2]

Hazard Statement H400: Very toxic to aquatic life [1][3]

UN Number

UN3077 (for environmentally

hazardous substances, solid,

n.o.s.)

Experimental Protocols and Waste Minimization
While this document focuses on disposal, a crucial aspect of laboratory safety and

environmental responsibility is waste minimization. Researchers should design experiments to

use the smallest feasible quantities of 2-Methylanthracene. Where possible, consider reusing

solvents and other materials after appropriate purification to reduce the overall volume of

hazardous waste generated.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 2-
Methylanthracene waste in a laboratory setting.
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Caption: Workflow for the proper disposal of 2-Methylanthracene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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